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Compound of Interest

Compound Name: AZD7545

Cat. No.: B1666236

This guide provides researchers, scientists, and drug development professionals with
comprehensive information and troubleshooting advice regarding the long-term stability of
AZD7545 stock solutions.

Frequently Asked Questions (FAQS)

Q1: What is the recommended solvent for preparing AZD7545 stock solutions?

For in vitro studies, Dimethyl Sulfoxide (DMSO) is the most common and recommended
solvent. AZD7545 is highly soluble in DMSO, with concentrations of > 46 mg/mL achievable.[1]
It is crucial to use fresh, anhydrous DMSO, as hygroscopic (moisture-absorbing) DMSO can
significantly reduce the solubility of the compound.[1][2] For in vivo applications, specific
formulations involving solvents like PEG300, Tween-80, Saline, or Corn QOil are required.[1]

Q2: How should | store my AZD7545 stock solutions for maximum stability?

For long-term stability, prepared stock solutions should be aliquoted into single-use volumes to
avoid repeated freeze-thaw cycles and stored at -80°C.[1][2][3] Storage at -20°C is also
possible but for a shorter duration.

Q3: What is the expected shelf-life of an AZD7545 stock solution?

The stability of AZD7545 stock solutions is dependent on the storage temperature. When
stored at -80°C in a suitable solvent like DMSO, the solution is stable for up to 2 years.[1] If
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stored at -20°C, the stability period is reduced to 1 year or less, with some suppliers
recommending a maximum of 1 to 6 months.[1][2][3][4]

Q4: My AZD7545 solution appears to have precipitated. What should | do?

If you observe precipitation, it may be due to solvent saturation, temperature changes, or the
use of DMSO that has absorbed moisture. You can gently warm the solution to 37°C and use
sonication in an ultrasonic bath to aid in redissolving the compound.[1][3][5] To prevent this,
ensure you are using newly opened, anhydrous DMSO and do not exceed the solubility limits.

[1][2]
Q5: How does AZD7545 work?

AZD7545 is a potent and selective inhibitor of Pyruvate Dehydrogenase Kinase 2 (PDHK2) and
also shows activity against PDHK1.[1][2][3] PDHKSs are enzymes that inactivate the Pyruvate
Dehydrogenase Complex (PDC) by phosphorylating it. By inhibiting PDHK, AZD7545 prevents
the inactivation of PDC, leading to increased conversion of pyruvate to acetyl-CoA, a key step
linking glycolysis to the TCA cycle.[6][7]

Data on AZD7545 Stability and Solubility

The following tables summarize the stability and solubility data for AZD7545 from various
suppliers.

Table 1. Long-Term Stability of AZD7545 Stock Solutions in Solvent

Storage Temperature Recommended Duration
-80°C Up to 2 years[1]
-20°C 1 month to 1 year[1][2][3]

Note: To ensure maximum stability, it is critical to aliquot solutions to prevent repeated freeze-
thaw cycles.[2][3]

Table 2: Long-Term Stability of AZD7545 Solid Powder
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Storage Temperature Recommended Duration
-20°C 3 years[1][2]
4°C 2 years[1]

Table 3: Solubility of AZD7545

Solvent Solubility

DMSO > 46 mg/mL (96.06 mM)[1]

50 mg/mL[8]

95 mg/mL (198.38 mM)[2]

Ethanol 20 mg/mL[8]
DMF 20 mg/mL[8]
DMSO:PBS (pH 7.2) 0.02 mg/mL[8]
Water Insoluble[2]

Experimental Protocols

Protocol 1: Preparation of High-Concentration Stock Solution (DMSO)

o Preparation: Work in a sterile environment. Use a new, sealed vial of anhydrous DMSO to
minimize moisture contamination.[1][2]

o Weighing: Accurately weigh the desired amount of AZD7545 powder.

 Dissolution: Add the appropriate volume of anhydrous DMSO to the powder to achieve the
desired concentration (e.g., for a 10 mM stock, add 0.2088 mL of DMSO to 1 mg of
AZD7545).

e Mixing: Vortex the solution thoroughly. If precipitation occurs, gently warm the vial to 37°C
and sonicate until the solution is clear.[3][5]
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o Storage: Aliquot the clear solution into single-use, light-protected tubes. Store immediately at
-80°C for long-term use.[1]

Protocol 2: Example In Vivo Formulation (Oral Administration)

This is an example protocol and may require optimization for specific animal models and
experimental designs.

e Initial Stock: Prepare a concentrated stock solution in DMSO (e.g., 95 mg/mL).[2]

o Vehicle Preparation: Prepare the vehicle components separately. For a formulation of 10%
DMSO, 40% PEG300, 5% Tween-80, and 45% Saline:

o To 400 pL of PEG300, add 50 uL of the concentrated DMSO stock solution. Mix until clear.
o Add 50 pL of Tween-80 to the mixture. Mix until clear.
o Add 450 pL of Saline to reach the final volume.

o Administration: The final mixed solution should be used immediately for optimal results.[2]
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Caption: Mechanism of AZD7545 action on the Pyruvate Dehydrogenase Complex.
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Troubleshooting Guide for Stock Solution Issues

Start: Issue with
AZD7545 Stock Solution

Is there visible
precipitation?

Warm solution to 37°C Suspected degradation
and sonicate. (e.g., loss of activity)

Did it redissolve? How was it stored?

Correctly
(-80°C, single-use)

Best Practice:
Aliquot and store at -80°C
to avoid freeze-thaw.

Check solvent quality.
Use fresh, anhydrous DMSO.

Stored at 4°C or RT? Multiple freeze-thaw cycles?

Verify concentration.
Is it above solubility limit?

Solution may be degraded.

Prepare fresh stock.
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Caption: Troubleshooting workflow for common AZD7545 stock solution issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. medchemexpress.com [medchemexpress.com]

. selleckchem.com [selleckchem.com]

. glpbio.com [glpbio.com]

. AZD7545 | PDHK inhibitor | Probechem Biochemicals [probechem.com]
. glpbio.com [glpbio.com]

. researchgate.net [researchgate.net]

. oncotarget.com [oncotarget.com]

°
[00] ~ » ol EEN w N =

. caymanchem.com [caymanchem.com]

 To cite this document: BenchChem. [AZD7545 Technical Support Center: Stock Solution
Stability and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666236#long-term-stability-of-azd7545-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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